Cas no 1105250-39-2 (N-benzyl-4-(3-fluorophenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide)

• Product Name: N-benzyl-4-(3-fluorophenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide
• CAS No: 1105250-39-2
• MF: C₂₆H₂₃FN₂O₃S₂
• MW: 494.600827455521
• CID: 5386549
• Update Time: 2025-08-05

N-benzyl-4-(3-fluorophenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(3-fluorophenyl)-3-[methyl-(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide
• N-benzyl-4-(3-fluorophenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide

• Inchi： 1S/C26H23FN2O3S2/c1-18-8-6-13-22(14-18)29(2)34(31,32)25-23(20-11-7-12-21(27)15-20)17-33-24(25)26(30)28-16-19-9-4-3-5-10-19/h3-15,17H,16H2,1-2H3,(H,28,30)
• InChI Key： IRCJRPPRAHTCKX-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC=C2)=O)SC=C(C2=CC=CC(F)=C2)C=1S(N(C)C1=CC=CC(C)=C1)(=O)=O

Additional information on N-benzyl-4-(3-fluorophenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide

Comprehensive Overview of N-benzyl-4-(3-fluorophenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1105250-39-2)

The compound N-benzyl-4-(3-fluorophenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1105250-39-2) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique thiophene-carboxamide core and sulfamoyl functional group, is often explored for its potential applications in targeted therapies. Researchers are particularly interested in its structural features, which include a fluorophenyl moiety and a benzyl group, as these elements are known to influence bioavailability and receptor binding affinity.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized healthcare. N-benzyl-4-(3-fluorophenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide fits into this trend as a candidate for further investigation in kinase inhibition and signal transduction modulation. Its sulfonamide derivative structure is particularly noteworthy, as sulfonamides are frequently utilized in the design of enzyme inhibitors due to their ability to mimic natural substrates.

The synthesis of CAS No. 1105250-39-2 involves multi-step organic reactions, often starting with the construction of the thiophene ring followed by sequential functionalization. The incorporation of the 3-fluorophenyl group enhances the compound's electronic properties, while the N-benzyl substitution improves its lipophilicity, a critical factor in drug penetration across cellular membranes. These attributes make it a subject of interest in structure-activity relationship (SAR) studies, where researchers aim to optimize its pharmacological profile.

From a commercial perspective, N-benzyl-4-(3-fluorophenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide is often sought after by pharmaceutical companies and academic institutions engaged in high-throughput screening (HTS) campaigns. Its potential as a lead compound in oncology and inflammation-related research aligns with current industry priorities, such as the development of targeted cancer therapies and immune-modulatory agents. The compound's CAS registry number (1105250-39-2) ensures precise identification in global chemical databases, facilitating collaborative research efforts.

Environmental and safety considerations are also paramount when handling CAS No. 1105250-39-2. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended during its synthesis and handling. The compound's stability under various conditions is an active area of study, particularly for long-term storage and formulation development.

In summary, N-benzyl-4-(3-fluorophenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide represents a compelling example of modern medicinal chemistry innovation. Its intricate structure and potential therapeutic applications make it a valuable subject for ongoing research, particularly in the context of drug discovery and molecular design. As the scientific community continues to explore its properties, this compound may pave the way for new breakthroughs in precision medicine and biopharmaceuticals.